Cas no 27076-16-0 (Benzenamine, 5-ethoxy-2-nitro-)

• Product Name: Benzenamine, 5-ethoxy-2-nitro-
• CAS No: 27076-16-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD01830799
• CID: 1429378
• PubChem ID: 5141789
• Update Time: 2025-09-22

Benzenamine, 5-ethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-ethoxy-2-nitro-
• 5-ethoxy-2-nitroaniline
• W17379
• 5-ethoxy-2-nitro-phenylamine
• AS-8019
• SMR000224765
• SY229989
• DB-207077
• 5-Ethoxy-2-nitrobenzenamine
• CBA07616
• MFCD01830799
• AKOS024299761
• Oprea1_346569
• 27076-16-0
• NWTQJQSOCJKTDD-UHFFFAOYSA-N
• MLS000698411
• CS-0061646
• SCHEMBL2774063
• HMS2528F10
• CHEMBL1390181
• DTXSID10408715
• AE-562/12222118

• MDL： MFCD01830799
• Inchi： 1S/C8H10N2O3/c1-2-13-6-3-4-8(10(11)12)7(9)5-6/h3-5H,2,9H2,1H3
• InChI Key： NWTQJQSOCJKTDD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzenamine, 5-ethoxy-2-nitro-

Benzenamine, 5-ethoxy-2-nitro- and Its Significance in Modern Chemical Research

Benzenamine, 5-ethoxy-2-nitro- (CAS No. 27076-16-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its nitro and ethoxy functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The precise arrangement of these functional groups on the benzene ring contributes to its reactivity and utility in multiple synthetic pathways.

The structural motif of Benzenamine, 5-ethoxy-2-nitro- is particularly intriguing due to its ability to serve as a precursor in the development of pharmacologically relevant compounds. The nitro group, positioned at the 2-position of the benzene ring, enhances electrophilic aromatic substitution reactions, while the ethoxy group at the 5-position introduces a degree of stability and selectivity. This combination makes the compound an attractive candidate for further derivatization, enabling the creation of complex molecular architectures.

In recent years, there has been a surge in research focused on harnessing the potential of nitroaromatic compounds like Benzenamine, 5-ethoxy-2-nitro- in medicinal chemistry. The nitro group can be selectively reduced to an amine, a transformation that is pivotal in the synthesis of various pharmacological agents. This property has been exploited in the development of novel therapeutic entities targeting diverse biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression.

The ethoxy group in Benzenamine, 5-ethoxy-2-nitro- also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Ethoxy-substituted aromatic molecules often exhibit improved solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability. This has led to extensive exploration of ethoxynitroaromatics in drug design, particularly in the quest for more effective and less toxic therapeutic agents.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and applications of Benzenamine, 5-ethoxy-2-nitro-. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights have been instrumental in guiding synthetic strategies aimed at optimizing drug-like properties. By leveraging computational tools, researchers can predictably design derivatives with enhanced binding affinity and selectivity.

The pharmaceutical industry has also recognized the potential of Benzenamine, 5-ethoxy-2-nitro- as a building block for next-generation therapeutics. Several clinical trials are currently underway evaluating the efficacy of compounds derived from this intermediate in treating various diseases. The results from these trials are expected to provide valuable data on the therapeutic potential of nitroaromatic derivatives and may pave the way for new treatment modalities.

Beyond pharmaceutical applications, Benzenamine, 5-ethoxy-2-nitro- has found utility in other areas of chemical research. Its unique reactivity makes it a valuable tool for studying catalytic processes and developing new synthetic methodologies. Researchers are exploring its use in green chemistry initiatives, where it can serve as a sustainable alternative to more hazardous reagents. This aligns with global efforts to promote environmentally friendly chemical practices.

The synthesis of Benzenamine, 5-ethoxy-2-nitro- itself is a testament to the progress made in organic synthesis techniques. Modern synthetic routes have been refined to produce this compound with high yield and purity, ensuring its availability for research and industrial applications. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized intermediates.

In conclusion, Benzenamine, 5-ethoxy-2-nitro- (CAS No. 27076-16-0) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development and chemical innovation. Its unique structural features and versatile reactivity make it a cornerstone compound in modern medicinal chemistry. As research continues to uncover new applications for this compound, its importance is only set to grow, driving further progress across multiple scientific disciplines.